Cas no 2034457-92-4 (N'-3-(1-benzofuran-2-yl)propyl-N-methylethanediamide)

• Product Name: N'-3-(1-benzofuran-2-yl)propyl-N-methylethanediamide
• CAS No: 2034457-92-4
• MF: C₁₄H₁₆N₂O₃
• MW: 260.288443565369
• CID: 6606985
• PubChem ID: 119103408
• Update Time: 2025-05-19

N'-3-(1-benzofuran-2-yl)propyl-N-methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-3-(1-benzofuran-2-yl)propyl-N-methylethanediamide
• AKOS026696240
• 2034457-92-4
• N'-[3-(1-benzofuran-2-yl)propyl]-N-methyloxamide
• F6539-3943
• N'-[3-(1-benzofuran-2-yl)propyl]-N-methylethanediamide
• N1-(3-(benzofuran-2-yl)propyl)-N2-methyloxalamide

• Inchi： 1S/C14H16N2O3/c1-15-13(17)14(18)16-8-4-6-11-9-10-5-2-3-7-12(10)19-11/h2-3,5,7,9H,4,6,8H2,1H3,(H,15,17)(H,16,18)
• InChI Key： QCMXSWHUKGDNSM-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C=C1CCCNC(C(NC)=O)=O

Computed Properties

• Exact Mass: 260.11609238g/mol
• Monoisotopic Mass: 260.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 71.3Ų

Additional information on N'-3-(1-benzofuran-2-yl)propyl-N-methylethanediamide

Introduction to N'-3-(1-benzofuran-2-yl)propyl-N-methylethanediamide (CAS No. 2034457-92-4)

N'-3-(1-benzofuran-2-yl)propyl-N-methylethanediamide is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 2034457-92-4, represents a unique molecular structure that has been explored for its potential applications in various scientific domains. The presence of both benzofuran and amine functional groups in its molecular framework suggests a versatile reactivity, making it a subject of interest for synthetic chemists and biologists alike.

The molecular architecture of N'-3-(1-benzofuran-2-yl)propyl-N-methylethanediamide consists of a benzofuran moiety linked to a propyl chain, which is further modified by an N-methyl group on one of the amine functionalities. This specific arrangement of atoms and functional groups imparts distinct chemical properties that make the compound suitable for various synthetic transformations. The benzofuran ring, known for its aromatic stability and electronic characteristics, can participate in multiple types of interactions with other molecules, including hydrogen bonding and π-stacking interactions. These properties have been leveraged in the development of novel materials and bioactive molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing the benzofuran scaffold. Benzofuran derivatives have been reported to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The compound N'-3-(1-benzofuran-2-yl)propyl-N-methylethanediamide is no exception and has been investigated for its possible role in modulating biological pathways relevant to these conditions.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The presence of both primary and secondary amine functionalities allows for further derivatization through reactions such as amide bond formation, condensation reactions, and coupling with other heterocyclic systems. This flexibility has made N'-3-(1-benzofuran-2-yl)propyl-N-methylethanediamide a valuable intermediate in the synthesis of more intricate pharmacophores.

The synthesis of N'-3-(1-benzofuran-2-yl)propyl-N-methylethanediamide involves multi-step organic transformations that highlight the synthetic prowess required to construct such a molecule. Key steps typically include the formation of the benzofuran ring, followed by selective functionalization at the 2-position with an amine-substituted propyl group. The introduction of the N-methyl group at the terminal amine functionality is often achieved through methylation reactions, which can be performed under various conditions depending on the desired yield and purity.

The chemical reactivity of this compound has been studied in detail to understand how it interacts with different reagents and catalysts. For instance, the benzofuran ring can undergo electrophilic aromatic substitution reactions under appropriate conditions, allowing for the introduction of additional functional groups at specific positions on the ring. This property has been exploited in designing molecules with enhanced biological activity by modifying the electronic distribution within the aromatic system.

Beyond its synthetic utility, N'-3-(1-benzofuran-2-yl)propyl-N-methylethanediamide has shown promise in preliminary biological assays. Researchers have investigated its interaction with various biological targets, including enzymes and receptors involved in disease pathways. These studies have revealed that modifications to the molecular structure can significantly influence both potency and selectivity, providing valuable insights into drug design principles.

The use of computational methods has also played a crucial role in understanding the behavior of N'-3-(1-benzofuran-2-yl)propyl-N-methylethanediamide. Molecular modeling techniques have been employed to predict how this compound might bind to biological targets based on its three-dimensional structure. These predictions are often validated through experimental studies, providing a synergistic approach to drug discovery.

In conclusion, N'-3-(1-benzofuran-2-yl)propyl-N-methylethanediamide (CAS No. 2034457-92-4) is a multifaceted compound with significant potential in both synthetic chemistry and pharmaceutical research. Its unique molecular structure offers opportunities for diverse applications across multiple scientific disciplines. As research continues to uncover new aspects of this compound's properties and reactivity, it is likely to remain an important molecule in future advancements.